Cas no 20581-94-6 ((R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol)

(R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol structure
20581-94-6 structure
Product Name:(R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
CAS No:20581-94-6
MF:C12H22O6
MW:262.299484729767
CID:2656549
Update Time:2024-02-29

(R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 1-O,2-O:4-O,5-O-Bis(isopropylidene)-D-galactitol
    • (R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]
    • (R)-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]-[(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
    • Inchi: 1S/C12H22O6/c1-11(2)15-6-8(17-11)9(14)10-7(5-13)16-12(3,4)18-10/h7-10,13-14H,5-6H2,1-4H3/t7-,8+,9-,10+/m1/s1
    • InChI Key: CKMMCZAVXJINCZ-RGOKHQFPSA-N
    • SMILES: O1C(C)(C)O[C@H](CO)[C@H]1[C@@H]([C@@H]1COC(C)(C)O1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Topological Polar Surface Area: 77.4
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